Cas no 1433859-24-5 (2H-1,2,3-Triazol-4-amine, 2-(difluoromethyl)-)

2H-1,2,3-Triazol-4-amine, 2-(difluoromethyl)- structure

1433859-24-5 structure

Product Name:2H-1,2,3-Triazol-4-amine, 2-(difluoromethyl)-

CAS No:1433859-24-5

MF:C₃H₄F₂N₄

MW:134.087466239929

CID:5896198

PubChem ID:86684082

Update Time:2024-01-13

2H-1,2,3-Triazol-4-amine, 2-(difluoromethyl)- Chemical and Physical Properties

Names and Identifiers

- 2H-1,2,3-Triazol-4-amine, 2-(difluoromethyl)-
- SCHEMBL14929650
- AT11962
- EN300-783905
- 1433859-24-5
- 2-(Difluoromethyl)-2H-1,2,3-triazol-4-amine
- Inchi： 1S/C3H4F2N4/c4-3(5)9-7-1-2(6)8-9/h1,3H,(H2,6,8)
- InChI Key： ODCKUOAISPGOBJ-UHFFFAOYSA-N
- SMILES： N1=CC(N)=NN1C(F)F

Computed Properties

Exact Mass: 134.04040247g/mol
Monoisotopic Mass: 134.04040247g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 97.8
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 56.7Å²

Experimental Properties

Density: 1.79±0.1 g/cm3(Predicted)
Boiling Point: 249.9±50.0 °C(Predicted)
pka: 0.97±0.15(Predicted)

2H-1,2,3-Triazol-4-amine, 2-(difluoromethyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-783905-0.05g	2-(difluoromethyl)-2H-1,2,3-triazol-4-amine	1433859-24-5	95.0%	0.05g	$1104.0	2025-02-22
Enamine	EN300-783905-0.1g	2-(difluoromethyl)-2H-1,2,3-triazol-4-amine	1433859-24-5	95.0%	0.1g	$1157.0	2025-02-22
Enamine	EN300-783905-0.25g	2-(difluoromethyl)-2H-1,2,3-triazol-4-amine	1433859-24-5	95.0%	0.25g	$1209.0	2025-02-22
Enamine	EN300-783905-0.5g	2-(difluoromethyl)-2H-1,2,3-triazol-4-amine	1433859-24-5	95.0%	0.5g	$1262.0	2025-02-22
Enamine	EN300-783905-1.0g	2-(difluoromethyl)-2H-1,2,3-triazol-4-amine	1433859-24-5	95.0%	1.0g	$1315.0	2025-02-22
Enamine	EN300-783905-2.5g	2-(difluoromethyl)-2H-1,2,3-triazol-4-amine	1433859-24-5	95.0%	2.5g	$2576.0	2025-02-22
Enamine	EN300-783905-5.0g	2-(difluoromethyl)-2H-1,2,3-triazol-4-amine	1433859-24-5	95.0%	5.0g	$3812.0	2025-02-22
Enamine	EN300-783905-10.0g	2-(difluoromethyl)-2H-1,2,3-triazol-4-amine	1433859-24-5	95.0%	10.0g	$5652.0	2025-02-22

2H-1,2,3-Triazol-4-amine, 2-(difluoromethyl)- Related Literature

1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
2. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
3. An intramolecular tryptophan-condensation approach for peptide stapling†

Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
5. An amphoteric reactivity of a mixed-valent bis(μ-oxo)dimanganese(iii,iv) complex acting as an electrophile and a nucleophile†

Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383

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